Cas no 66749-60-8 ((+)-Diacetyl-D-tartaric acid)

(+)-Diacetyl-D-tartaric acid structure
(+)-Diacetyl-D-tartaric acid structure
Product Name:(+)-Diacetyl-D-tartaric acid
CAS No:66749-60-8
MF:C8H10O8
MW:234.1602
MDL:MFCD02093460
CID:838900
PubChem ID:87569057
Update Time:2024-10-28

(+)-Diacetyl-D-tartaric acid Chemical and Physical Properties

Names and Identifiers

    • (+)-Diacetyl-D-tartaric acid
    • MDL： MFCD02093460
    • Inchi： InChI=1S/C8H10O8/c1-3(9)15-5(7(11)12)6(8(13)14)16-4(2)10/h5-6H,1-2H3,(H,11,12)(H,13,14)/t5-,6-/m0/s1
    • InChI Key： DNISEZBAYYIQFB-WDSKDSINSA-N
    • SMILES： CC(=O)O[C@@H]([C@@H](C(=O)O)OC(=O)C)C(=O)O

Computed Properties

  • Exact Mass: 234.03800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Color/Form: 。
  • Melting Point: 117.0 to 121.0 deg-C
  • Refractive Index: 22.5 ° (C=5, Acetone)
  • PSA: 127.20000
  • LogP: -0.98100
  • Solubility: 。

(+)-Diacetyl-D-tartaric acid Security Information

(+)-Diacetyl-D-tartaric acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(+)-Diacetyl-D-tartaric acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D493208-50mg
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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abcr
AB140727-5 g
(+)-Diacetyl-D-tartaric acid, 98%, ee 99%; .
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155467-1g
(+)-Diacetyl-D-tartaric acid
 66749-60-8 >98.0%(T)
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 ¥369.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155467-5G
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 ￥891.00 2021-05-21
eNovation Chemicals LLC
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(+)-Diacetyl-D-tartaric acid Production Method

(+)-Diacetyl-D-tartaric acid Related Literature

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